Cas no 148614-12-4 (Cyclopentanecarbonitrile, 1-(2-chloroethyl)-)

• Product Name: Cyclopentanecarbonitrile, 1-(2-chloroethyl)-
• CAS No: 148614-12-4
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 1323873
• PubChem ID: 357880
• Update Time: 2025-04-20

Cyclopentanecarbonitrile, 1-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-(2-chloroethyl)-
• DB-126485
• AKOS006384906
• SCHEMBL3840377
• 148614-12-4
• NSC617414
• 1-(2-chloroethyl)cyclopentanecarbonitrile
• NSC-617414

• Inchi： 1S/C8H12ClN/c9-6-5-8(7-10)3-1-2-4-8/h1-6H2
• InChI Key： RKRJJQMWCGDZIG-UHFFFAOYSA-N
• SMILES： ClCCC1(C#N)CCCC1

Computed Properties

• Exact Mass: 157.06596
• Monoisotopic Mass: 157.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79